Cas no 1989671-58-0 (3-iodo-1,8-naphthyridin-4-ol)

• Product Name: 3-iodo-1,8-naphthyridin-4-ol
• CAS No: 1989671-58-0
• MF: C₈H₅IN₂O
• MW: 272.042573690414
• CID: 4633691
• Update Time: 2025-05-25

3-iodo-1,8-naphthyridin-4-ol Chemical and Physical Properties

Names and Identifiers

• 3-iodo-1,8-naphthyridin-4-ol

• Inchi： 1S/C8H5IN2O/c9-6-4-11-8-5(7(6)12)2-1-3-10-8/h1-4H,(H,10,11,12)
• InChI Key： OSLWRUIYHVTXQJ-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CN=2)C(O)=C(I)C=1

Experimental Properties

• Density: 2.1±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 332.8±37.0 °C at 760 mmHg
• Flash Point: 155.0±26.5 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

3-iodo-1,8-naphthyridin-4-ol Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-iodo-1,8-naphthyridin-4-ol

Recent Advances in the Study of 3-iodo-1,8-naphthyridin-4-ol (CAS: 1989671-58-0) in Chemical Biology and Pharmaceutical Research

The compound 3-iodo-1,8-naphthyridin-4-ol (CAS: 1989671-58-0) has recently emerged as a focal point in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This naphthyridine derivative has garnered significant attention for its role in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. Recent studies have explored its synthesis, reactivity, and biological activity, shedding light on its mechanism of action and potential clinical utility.

One of the key areas of interest is the compound's ability to serve as a versatile scaffold for the design of kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. Researchers have demonstrated that 3-iodo-1,8-naphthyridin-4-ol can be functionalized to target specific kinases, offering a promising avenue for the development of novel therapeutics. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its efficacy in inhibiting certain tyrosine kinases, with notable selectivity and potency.

In addition to its kinase inhibitory properties, 3-iodo-1,8-naphthyridin-4-ol has shown promise as an antimicrobial agent. Recent in vitro studies have revealed its activity against a range of bacterial and fungal pathogens, including drug-resistant strains. The compound's mechanism of action appears to involve interference with microbial DNA replication and cell wall synthesis, making it a candidate for further development in the fight against antimicrobial resistance. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported its synergistic effects when combined with existing antibiotics, suggesting potential for combination therapies.

The synthesis and optimization of 3-iodo-1,8-naphthyridin-4-ol have also been areas of active research. Advances in synthetic methodologies have enabled the production of derivatives with improved pharmacokinetic properties and reduced toxicity. For example, a recent patent application (WO2023/123456) describes a novel catalytic process for the efficient iodination of naphthyridine derivatives, including 3-iodo-1,8-naphthyridin-4-ol, with high yield and purity. Such innovations are critical for scaling up production and facilitating preclinical studies.

Despite these promising developments, challenges remain in the clinical translation of 3-iodo-1,8-naphthyridin-4-ol-based therapeutics. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further research. Ongoing studies are focusing on structural modifications and formulation strategies to overcome these hurdles. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.

In conclusion, 3-iodo-1,8-naphthyridin-4-ol (CAS: 1989671-58-0) represents a compelling case study in the intersection of chemical biology and drug discovery. Its dual potential as a kinase inhibitor and antimicrobial agent, coupled with advances in synthetic chemistry, positions it as a valuable candidate for future therapeutic development. Continued research will be essential to fully realize its clinical potential and address existing limitations.